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Compound of Interest

Compound Name: DP-1 hydrochloride

Cat. No.: B14749167

For Researchers, Scientists, and Drug Development Professionals

Introduction

DP-1 hydrochloride is identified primarily as a degradation product and metabolite of
Ganetespib, a potent inhibitor of heat shock protein 90 (HSP90) that has been investigated for
its anti-tumor properties.[1][2] Available commercially as a research chemical, DP-1
hydrochloride's direct biological activities and potential therapeutic applications remain largely
unexplored in publicly accessible scientific literature. This document summarizes the available
technical data for DP-1 hydrochloride to support researchers in the fields of pharmacology,
drug metabolism, and oncology who may be studying Ganetespib or related compounds.

Chemical and Physical Properties

A summary of the known chemical and physical properties of DP-1 hydrochloride is presented
in Table 1. This information is crucial for handling, storage, and experimental design.
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Property Value Source

4-(5-hydroxy-4-(1-(2-(piperidin-
4-yl)ethyl)-1H-indol-5-yl)-4H-
IUPAC Name 1,2,4-triazol-3-yl)-6- [3]

isopropylbenzene-1,3-diol

hydrochloride
Synonyms DP-1 hydrochloride [1]
Molecular Formula C26H32CINsO3
Molecular Weight 498.02 g/mol [1]
Physical Form Solid [3]
Purity =>99.70% (commercially 3]

available)

Powder: -20°C for 3 years; In
Storage Temperature [1]
solvent: -80°C for 1 year

. DMSO: 45 mg/mL (90.36 mM)
Solubility o [1]
(Sonication recommended)

CAS Number 1472616-35-5

Mechanism of Action and Biological Activity

DP-1 hydrochloride is characterized as a fragment and degradation product of the HSP90
inhibitor, Ganetespib.[1][2] HSP90 is a molecular chaperone crucial for the stability and function
of numerous client proteins, many of which are implicated in cancer cell proliferation, survival,
and metastasis. While the mechanism of Ganetespib is well-documented to involve the
inhibition of HSP90's ATPase activity, the intrinsic biological activity of DP-1 hydrochloride
itself has not been detailed in the available literature. It is plausible that any observed in vivo
effects could be attributed to its parent compound, Ganetespib.

Research Applications

Currently, there is a notable absence of published studies detailing the specific basic research
applications of DP-1 hydrochloride as a primary investigational agent. Its main relevance in a
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research context appears to be as a reference standard in pharmacokinetic and metabolic
studies of Ganetespib, where it can be found in plasma, tumor, and heart tissue.[2]

Experimental Protocols

Due to the limited research on DP-1 hydrochloride as a standalone compound, detailed
experimental protocols for its use are not available in the public domain. Researchers
interested in studying this molecule would need to develop their own protocols based on its
physical and chemical properties and the specific research question. For instance, in vitro
studies would likely involve dissolving the compound in DMSO as per its known solubility.[1]

Signaling Pathways and Experimental Workflows

The current body of scientific literature does not provide information on signaling pathways
directly modulated by DP-1 hydrochloride. As a metabolite of Ganetespib, its formation is part
of the metabolic pathway of the parent drug. However, its own downstream effects are not
characterized. Consequently, diagrams for signaling pathways or experimental workflows
specifically involving DP-1 hydrochloride cannot be generated at this time.

For reference, the workflow for studying a compound like DP-1 hydrochloride would logically
follow a standard pharmacological screening process.
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Caption: A generalized workflow for preclinical evaluation of a research compound.
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Conclusion

DP-1 hydrochloride is a metabolite of the HSP90 inhibitor Ganetespib. While its chemical and
physical properties are defined, there is a significant gap in the scientific literature regarding its
specific biological activity, mechanism of action, and potential research applications beyond its
role in the metabolism of its parent compound. Further investigation is required to elucidate any
intrinsic pharmacological effects of DP-1 hydrochloride and to determine its potential as a
standalone research tool or therapeutic agent. Researchers are encouraged to report any
findings to contribute to the collective understanding of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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